Cas no 208844-07-9 (2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE)

• Product Name: 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE
• CAS No: 208844-07-9
• MF: C₁₅H₁₇F₂N
• MW: 249.29899096489
• MDL: MFCD11053388
• CID: 910725
• PubChem ID: 20260066
• Update Time: 2025-10-29

2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE
• 4-(4-ethylcyclohexyl)-2,6-difluorobenzonitrile
• 4-(trans-4-Ethylcyclohexyl)-2,6-difluorobenzonitrile
• AHMVWTCTRTWLHL-UHFFFAOYSA-N
• 4-(trans-4-ethylcyclohexyl)-2,6-difluoro-Benzonitrile
• SCHEMBL10893371
• 4-(4-ethylcyclohexyl)-2,6-difluoro-benzonitrile
• 208844-07-9
• DTXSID20604246
• 4-(4-ethylcyclohexyl)-2,7-difluorobenzonitrile
• AKOS027379570
• 2,6-DIFLUORO-4-[(1S,4R)-4-ETHYLCYCLOHEXYL]BENZONITRILE
• Benzonitrile, 4-(trans-4-ethylcyclohexyl)-2,6-difluoro-
• C15H17F2N
• BS-51620
• MFCD11053388
• SCHEMBL10893376
• trans-4-(4-Ethyl-cyclohexyl)-2,6-difluoro-benzonitrile

• MDL： MFCD11053388
• Inchi： 1S/C15H17F2N/c1-2-10-3-5-11(6-4-10)12-7-14(16)13(9-18)15(17)8-12/h7-8,10-11H,2-6H2,1H3
• InChI Key： AHMVWTCTRTWLHL-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)C1CCC(CC)CC1)F

Computed Properties

• Exact Mass: 249.13300
• Monoisotopic Mass: 249.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 5.2

Experimental Properties

• Density: 1.11
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.508
• PSA: 23.79000
• LogP: 4.52028

Additional information on 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE

Comprehensive Analysis of 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE (CAS No. 208844-07-9): Properties, Applications, and Industry Trends

The chemical compound 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE (CAS No. 208844-07-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications in advanced material science. As a fluorinated aromatic nitrile, this compound exhibits remarkable thermal stability and optical characteristics, making it a subject of interest for researchers and industrial developers alike. In this article, we delve into the molecular attributes, synthesis pathways, and cutting-edge applications of this compound while addressing trending topics such as sustainable chemistry and high-performance materials.

From a molecular perspective, 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE features a rigid cyclohexyl backbone coupled with electron-withdrawing fluorine and nitrile groups. This configuration enhances its polarity and intermolecular interactions, which are critical for applications in liquid crystal displays (LCDs) and organic electronics. Recent studies highlight its role in improving the response time and energy efficiency of next-generation displays, aligning with the global push for eco-friendly technologies.

The synthesis of CAS 208844-07-9 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. Innovations in green chemistry have led to optimized protocols that reduce hazardous byproducts, addressing the growing demand for environmentally benign processes. Researchers are also exploring its derivatives for pharmaceutical intermediates, though this remains a niche area due to stringent regulatory frameworks.

Industry trends reveal a surge in queries related to "high-temperature stability materials" and "low-toxicity fluorinated compounds," reflecting broader concerns about safety and sustainability. 2,6-DIFLUORO-4-(TRANS-4-ETHYLCYCLOHEXYL)-BENZONITRILE fits these criteria, as its halogenated structure offers a balance between performance and environmental compliance. Furthermore, its compatibility with polymer matrices has spurred interest in advanced composites for aerospace and automotive sectors.

In conclusion, CAS No. 208844-07-9 represents a compelling case study in the intersection of material innovation and sustainable development. As industries prioritize energy-efficient solutions and reduced carbon footprints, this compound is poised to play a pivotal role in shaping future technologies. Ongoing research into its structure-property relationships and scalable synthesis will further unlock its potential across diverse applications.